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Compound of Interest

Compound Name: Cesium orthovanadate

Cat. No.: B1644300 Get Quote

For researchers, scientists, and drug development professionals, selecting the appropriate

inorganic compound is crucial for experimental success. This guide provides an objective

comparison of Cesium Orthovanadate (Cs₃VO₄) and Potassium Orthovanadate (K₃VO₄),

focusing on their physicochemical properties, catalytic activity, and biological applications,

supported by available experimental data.

Physicochemical Properties: A Comparative
Overview
Cesium orthovanadate and potassium orthovanadate share a similar tetrahedral

orthovanadate (VO₄³⁻) anion but differ in their alkali metal cation. This difference in cation size

and electronegativity influences their crystal structure, ionic conductivity, and ultimately their

performance in various applications.
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Property
Cesium Orthovanadate
(Cs₃VO₄)

Potassium Orthovanadate
(K₃VO₄)

Molecular Formula Cs₃VO₄ K₃VO₄

Molecular Weight 513.62 g/mol 232.24 g/mol [1]

Appearance White crystalline solid White tetragonal crystals[2]

Crystal Structure Orthorhombic Tetragonal[2]

Solubility Soluble in water Soluble in water[3]

Ionic Conductivity
Both cesium and potassium orthovanadates are of interest as solid-state electrolytes due to

their potential for ionic conductivity. The mobility of the alkali metal cations within the crystal

lattice is the primary determinant of this property.

A study on the electrical conductivity of various alkali vanadates, including those of cesium and

potassium, demonstrated that these materials exhibit mixed ionic-electronic conductivity in their

ferroelectric region[4]. The nature of electrical conductivity below the transition temperature is

primarily ionic[5]. In solid solutions, the activation energy for ionic conduction is influenced by

the concentration of the alkali metal[4].

While specific ionic conductivity values for pure Cs₃VO₄ are not readily available in the

reviewed literature, a study on cesium-doped nano-zirconium vanadate suggests that cesium

incorporation can influence the electrical properties of the material[6]. For potassium vanadate,

research on its use as a cathode material in potassium-ion batteries indicates a significant

increase in electrical conductivity when combined with a conducting carbon material, from 5.4 x

10⁻⁷ S cm⁻¹ to 6.7 x 10⁻⁴ S cm⁻¹[7]. Another study reports an exponential increase in the DC

electrical conductivity of K₃VO₄ in its ferroelectric region[5].

Catalytic Activity: Oxidative Dehydrogenation of
Propane
Vanadium-based catalysts are widely investigated for their efficacy in oxidation reactions,

including the oxidative dehydrogenation of propane (ODHP) to produce propylene, a valuable
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chemical feedstock. The addition of alkali metals like cesium and potassium as promoters can

significantly influence the catalyst's activity and selectivity.

Studies have shown that the addition of alkali metals to vanadium catalysts supported on

alumina increases both propane conversion and propylene selectivity in the ODHP reaction[1]

[8]. Specifically, potassium doping has been found to enhance propylene selectivity by

neutralizing surface acidic sites on the catalyst[1][8].

While direct comparative data for pure Cs₃VO₄ and K₃VO₄ as catalysts is limited, a study on

silica-supported alkali-vanadate catalysts for propane oxidation revealed that fluxing agents like

potassium and cesium decrease the melting temperatures of the catalysts into the range of

reaction temperatures[9][10]. This melting can lead to a drop in activity but an increase in

selectivity to propylene[9][10]. This suggests that the choice between cesium and potassium

promoters can influence the operational parameters and performance of the catalyst system.

Biological Activity: Inhibition of Protein Tyrosine
Phosphatases (PTPs)
Orthovanadates are well-established inhibitors of protein tyrosine phosphatases (PTPs), a

family of enzymes that play crucial roles in cellular signaling pathways. Vanadate acts as a

phosphate analog, competitively inhibiting the active site of PTPs[2][11]. This inhibitory activity

has made vanadate compounds valuable tools in studying signal transduction and has spurred

interest in their potential as therapeutic agents, particularly in the context of diabetes and

cancer[12].

A kinetic study of vanadate inhibition on PTP1B, a key regulator of insulin signaling, determined

a Ki (inhibition constant) of 0.38 ± 0.02 µM for vanadate[13][14]. While this study did not specify

the cation, it provides a benchmark for the inhibitory potency of the orthovanadate ion. Both

cesium and potassium orthovanadates are expected to exhibit similar inhibitory mechanisms

due to the shared vanadate moiety. However, differences in cell permeability and bioavailability

due to the different cations could lead to variations in their cellular effects. For instance, sodium

orthovanadate has been shown to inhibit PTP1B and exhibit insulin-mimetic effects[12].

The signaling pathway affected by orthovanadate inhibition of PTPs can be visualized as

follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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